Cas no 531492-75-8 (9H-Fluorene, 9,9-bis[4-(2-propynyloxy)phenyl]-)

9H-Fluorene, 9,9-bis[4-(2-propynyloxy)phenyl]- structure
531492-75-8 structure
Product Name:9H-Fluorene, 9,9-bis[4-(2-propynyloxy)phenyl]-
CAS No:531492-75-8
MF:C31H22O2
MW:426.505188465118
CID:357921
PubChem ID:23528410
Update Time:2025-04-19

9H-Fluorene, 9,9-bis[4-(2-propynyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluorene, 9,9-bis[4-(2-propynyloxy)phenyl]-
    • 9,9-bis(4-prop-2-ynoxyphenyl)fluorene
    • SCHEMBL18179352
    • 9,9-bis(4-propargyloxyphenyl)fluorene
    • DTXSID70634750
    • 531492-75-8
    • 9,9-Bis[4-(prop-2-ynyloxy)phenyl]-9H-fluorene
    • 9,9-Bis{4-[(prop-2-yn-1-yl)oxy]phenyl}-9H-fluorene
    • Inchi: 1S/C31H22O2/c1-3-21-32-25-17-13-23(14-18-25)31(24-15-19-26(20-16-24)33-22-4-2)29-11-7-5-9-27(29)28-10-6-8-12-30(28)31/h1-2,5-20H,21-22H2
    • InChI Key: IWHVKEDLURQIGZ-UHFFFAOYSA-N
    • SMILES: O(CC#C)C1C=CC(=CC=1)C1(C2C=CC(=CC=2)OCC#C)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 426.16206
  • Monoisotopic Mass: 426.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 671
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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